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Natural Sources and Chemical Profile

Geranic acid occurs in various plants, typically as part of the complex mixture that forms essential oils.

Natural Source
Part of
Plant

Notes on Occurrence

Bitter Orange [1] - Listed as a natural source.

Lemon Balm [1] - Listed as a natural source; used to balance sweet notes in

formulations.

Pelargonium spp.
[2]

Leaves Research focuses on biosynthesis of citronellol, a closely related

terpenoid.

Rose [2] Flowers Research context involves scent production in flowers.

Chemical Structure and Properties: Geranic acid, or (2E)-3,7-dimethylocta-2,6-dienoic acid (CAS 459-

80-3), is an unsaturated fatty acid [3]. The table below summarizes its key physicochemical properties,

which are critical for handling, extraction, and analysis.
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Property Value / Description

IUPAC Name (2E)-3,7-dimethylocta-2,6-dienoic acid [3]

Molecular
Formula

C10H16O2 [3]

Molar Mass 168.24 g/mol [3]

Appearance Colorless to pale yellow oily liquid [1]

Odor Description Dry, weedy, acidic, green, moldy, woody [1]

Boiling Point 249-251 °C @ 760 mmHg [3]

Flash Point 110 °C (230 °F) [3]

Solubility Soluble in alcohol and propylene glycol; poorly soluble in water (108.2 mg/L @
25°C) [1]

logP (o/w) ~3.07 (estimated) [1]

Experimental Protocol: Isolation and Analysis

This section outlines a standard workflow for extracting essential oils from plant material and subsequently

identifying geranic acid within the mixture.
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Start: Plant Material

Drying and Preparation

Hydrodistillation

Oil Collection and Drying

GC-MS Analysis

Identify Geranic Acid
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Experimental workflow from plant material to compound identification.

Plant Material Drying and Preparation

Collection and Drying: Collect the aerial parts of the plant (e.g., leaves). Wash with tap water and

air-dry at room temperature for about two weeks to remove moisture [4].
Powdering: Once dried, grind the plant material into a fine powder using a mechanical grinder. This

increases the surface area for efficient extraction [4].

Essential Oil Extraction via Hydrodistillation
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Hydrodistillation is a classical method suitable for extracting volatile compounds like geranic acid [5] [6].

Apparatus Setup: Use a Clevenger-type apparatus [4].
Procedure:

Place 500 g of dried plant powder into a 2 L distillation flask.
Add 2 L of distilled water [4].

Heat the mixture for 3-4 hours. The steam and volatile oils will vaporize, travel through the
apparatus, and condense back into a liquid in the cooler [5] [4].

The essential oil, being less dense than water, will separate and float on top [5].
Oil Collection: Carefully separate the oil layer from the water. Dry the crude essential oil by adding a

small amount of anhydrous sodium sulfate to remove any residual water. Store the oil in airtight, dark
vials at 4°C to prevent degradation [4].

Chemical Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is the standard technique for separating and identifying the individual components within an

essential oil [4].

GC Conditions:
Column: HP-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness) [4].

Carrier Gas: Helium, at a constant flow rate of 1 mL/min [4].
Temperature Program: Oven temperature starts at 60°C, then increases to 280°C at a rate of

4°C per minute [4].
MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV [4].
Mass Scan Range: 50–550 m/z [4].

Compound Identification:
Inject the prepared essential oil sample.

Identify geranic acid by comparing its mass spectrum and retention time with those of standard
compounds or by matching them against a mass spectral library (e.g., NIST) [4].

Critical Methodological Considerations

Chemical Profile Variability: The composition of essential oils is highly variable. It is influenced by

intrinsic factors (plant genetics, organ harvested) and extrinsic factors (geography, climate, time of
harvest, and post-harvest treatments) [5] [6].
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Extraction Artifacts: The hydrodistillation process itself can alter the chemical profile. High

temperatures and prolonged contact with water may lead to hydrolysis or thermal degradation of
sensitive compounds [6]. Microwave-assisted extraction or cold solvent extraction can be explored as

alternatives to minimize artifacts.
CAGE as a Derivative: In pharmaceutical research, geranic acid is often combined with choline to

form Choline and Geranic Acid (CAGE), a biocompatible ionic liquid. CAGE demonstrates enhanced
properties for drug delivery, including potent antibacterial and antibiofilm activity, and can improve the

efficacy of co-formulated drugs [7] [3] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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